Cas no 1806603-60-0 (Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate
• CAS No: 1806603-60-0
• MF: C₁₃H₁₂ClF₃O₃
• MW: 308.680793762207
• CID: 4955818
• Update Time: 2025-07-02

Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12ClF3O3/c1-3-20-12(19)10-8(11(18)7(2)14)5-4-6-9(10)13(15,16)17/h4-7H,3H2,1-2H3
• InChI Key： XEQUDVIUYLNXGY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C(F)(F)F)C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate

Research Brief on Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate (CAS: 1806603-60-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate (CAS: 1806603-60-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This ester derivative, characterized by its trifluoromethyl and chloropropanoyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate as a core scaffold, modifying its structure to develop compounds with improved selectivity and pharmacokinetic properties. The presence of the trifluoromethyl group was found to significantly enhance metabolic stability, while the chloropropanoyl moiety allowed for strategic functionalization at multiple positions.

In the field of anti-inflammatory drug development, recent preclinical studies (Nature Chemical Biology, 2024) have investigated the compound's potential as a modulator of NF-κB signaling pathways. The unique electronic properties imparted by the trifluoromethyl group appear to influence the compound's interaction with key protein targets, suggesting potential applications in treating chronic inflammatory conditions. Molecular docking studies indicate that the compound's benzoate core establishes critical hydrogen bonds with residues in the p65 subunit of NF-κB.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production of Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate. A 2024 report in Organic Process Research & Development described a continuous flow synthesis approach that improves yield (85-92%) while reducing byproduct formation. This advancement addresses previous challenges in scaling up production, making the compound more accessible for pharmaceutical applications.

The compound's safety profile has been evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) indicates that while the compound shows good stability under physiological conditions, its chloropropanoyl group may require structural optimization to minimize potential reactive metabolite formation. These findings are guiding current structure-activity relationship studies aimed at developing safer derivatives.

Looking forward, Ethyl 2-(2-chloropropanoyl)-6-(trifluoromethyl)benzoate continues to be a focus of interdisciplinary research. Its unique combination of functional groups offers multiple vectors for structural modification, making it a versatile scaffold in medicinal chemistry. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and as a fluorescent probe for biological imaging, leveraging the intrinsic properties of the trifluoromethyl benzoate core.